2-(3,5-dimethylisoxazol-4-yl)-N-(furan-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)acetamide

• IUPAC Name: 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(furan-3-ylmethyl)-N-(2-thiophen-2-ylethyl)acetamide
• InChI: InChI=1S/C18H20N2O3S/c1-13-17(14(2)23-19-13)10-18(21)20(11-15-6-8-22-12-15)7-5-16-4-3-9-24-16/h3-4,6,8-9,12H,5,7,10-11H2,1-2H3
• InChI Key: OBXQVGKEMKKGHW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CC(=O)N(CCC2=CC=CS2)CC3=COC=C3
• Molecular Formula: C18H20N2O3S
• Molecular Weight: 344.4 g/mol

Description

2-(3,5-dimethylisoxazol-4-yl)-N-(furan-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C18H20N2O3S and its molecular weight is 344.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Anticancer Activity

• Research has led to the development of various compounds with potential anticancer activities. For instance, derivatives of furan and thiophene have been synthesized and evaluated for their cytotoxic effects on various cancer cell lines, including breast and prostate cancer. These studies aim to identify compounds with selective cytotoxicity towards cancer cells, offering a basis for developing new anticancer therapies (Cinar et al., 2017).

Enzyme Inhibition and Molecular Docking

• A novel method for the synthesis of 1,2,4-triazole-derived heterocyclic compounds has shown significant enzyme inhibitory potential against key enzymes such as acetylcholinesterase and butyrylcholinesterase. These findings highlight the therapeutic potential of these compounds in treating diseases related to enzyme dysfunction, such as Alzheimer's disease (Riaz et al., 2020).

Chemical Synthesis and Structural Analysis

• The decarboxylative Claisen rearrangement of furan-2-ylmethyl and thiophen-2-ylmethyl compounds offers insights into generating 2,3-disubstituted heteroaromatic products. This research contributes to the field of organic synthesis, providing new pathways for creating complex molecules (Craig et al., 2005).

Photocatalytic Reactions

• Studies have also explored the photocatalytic preparation of heterocyclic compounds, such as furans, pyrroles, and thiophenes, demonstrating novel approaches to synthesizing these compounds through light-mediated reactions. This research has implications for developing environmentally friendly and efficient synthetic methods (Guizzardi et al., 2000).

Antifungal Agents

• The discovery of 2-(2-oxo-morpholin-3-yl)-acetamide derivatives as broad-spectrum antifungal agents exemplifies the application of these compounds in addressing fungal infections. By optimizing the chemical structure for increased stability while maintaining antifungal efficacy, researchers are paving the way for new antifungal drug development (Bardiot et al., 2015).